Cas no 2229172-78-3 (3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol
• CAS No: 2229172-78-3
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 6097994
• PubChem ID: 165707262
• Update Time: 2025-10-14

3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol
• EN300-1904985
• 2229172-78-3

• Inchi： 1S/C10H11BrFNO/c11-8-3-1-2-7(9(8)12)10(13)4-6(14)5-10/h1-3,6,14H,4-5,13H2
• InChI Key： REVZKAQTHGSWLS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C1(CC(C1)O)N

Computed Properties

• Exact Mass: 259.00080g/mol
• Monoisotopic Mass: 259.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol

Introduction to 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol (CAS No. 2229172-78-3)

3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol (CAS No. 2229172-78-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutane ring, an amino group, and a substituted phenyl group. These structural elements contribute to its potential therapeutic applications and make it a valuable subject of study in various scientific disciplines.

The cyclobutane ring in 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol is a key feature that influences its chemical properties and biological activity. Cyclobutane rings are known for their strain energy, which can affect the conformational flexibility and reactivity of the molecule. This strain can be leveraged to design compounds with specific binding affinities to biological targets, such as enzymes or receptors.

The presence of the amino group in 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol adds another layer of complexity to its chemical behavior. Amino groups are highly reactive and can participate in various chemical reactions, including hydrogen bonding, proton transfer, and nucleophilic substitution. These interactions are crucial for the compound's ability to form stable complexes with biomolecules, which is essential for its potential therapeutic effects.

The substituted phenyl group in 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol further enhances its pharmacological profile. The bromine and fluorine substituents on the phenyl ring can modulate the electronic properties of the molecule, affecting its lipophilicity, metabolic stability, and binding affinity to specific receptors. These modifications are often employed in drug design to optimize the pharmacokinetic and pharmacodynamic properties of lead compounds.

Recent research has focused on the potential applications of 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol in various therapeutic areas. One notable area of interest is its activity as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that this compound can selectively inhibit certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and chemokines, suggesting its potential use in treating inflammatory conditions such as arthritis and asthma.

The safety profile of 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol is another important aspect of its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at effective doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-amino-3-(3-bromo-2-fluorophenyl)cyclobutan-1-ol (CAS No. 2229172-78-3) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its combination of a cyclobutane ring, an amino group, and a substituted phenyl group makes it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to explore its biological activities, mechanisms of action, and safety profile to determine its suitability for clinical use.